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Cat. No.: B1678543

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Pyronin Y, a cationic
fluorescent dye predominantly used for staining RNA in various biological applications.
Adherence to these guidelines is crucial to ensure personal safety and maintain the integrity of
experimental outcomes.

Chemical and Physical Properties

Pyronin Y, with the CAS number 92-32-0, is a dark green powder that is stable under normal
conditions.[1] The following table summarizes its key physical and chemical properties.

Property Value Reference

Chemical Formula C17H19CIN20 [2]

Molecular Weight 302.8 g/mol [1]

Appearance Dark green powder/solid [1]

Melting Point 250 - 260 °C (482 - 500 °F) [1]

Solubility Soluble in water [3]

Odor Odorless [11[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1678543?utm_src=pdf-interest
https://www.fishersci.com/store/msds?partNumber=AAJ61068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-203755.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ61068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Toxicological Data and Hazard Identification

Pyronin Y is classified as a hazardous substance.[2] It is suspected of causing genetic defects
and is harmful if swallowed.[1][4][5][6] Laboratory experiments have indicated mutagenic
effects.[6] While comprehensive acute toxicity data is not available, caution is strongly advised.

[5]

Hazard Lo GHS . Hazard
o Description . Signal Word
Classification Pictogram Statement(s)
Skull and H301: Toxic if
Acute Toxicity, Crosshones or Danger or swallowed[4] /
Category 3 or 4 ] ) ]
Oral Exclamation Warning H302: Harmful if
Mark swallowed[6]
Skin )
) o Exclamation ] H315: Causes
Corrosion/Irritatio ~ Category 2 Warning o
Mark skin irritation[4]
n
) ) H319: Causes
Serious Eye Exclamation ) .
o Category 2A Warning serious eye
Damage/Irritation Mark o
irritation[4]
H341: Suspected
Germ Cell ) of causing
o Category 2 Health Hazard Warning _
Mutagenicity genetic
defects[1][4][5]

Studies have shown that at concentrations of 1.7 to 3.3 uM, Pyronin Y localizes in the

mitochondria and can suppress cell growth by arresting cells in the G1 phase.[7] At higher

concentrations (6.7 to 33.0 uM), it also accumulates in the nucleoli and cytoplasm, leading to

cell arrest in the G2 and S phases and exhibiting cytotoxic effects.[7]

Handling and Storage Precautions

Proper handling and storage of Pyronin Y are critical to minimize exposure and maintain its

stability.
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3.1. Personal Protective Equipment (PPE)

When handling Pyronin Y, the following personal protective equipment should be worn:

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[8]

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[5] Work should be conducted in a
well-ventilated area, preferably in a chemical fume hood.[4][8]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[2]

3.2. Safe Handling Practices

Avoid all personal contact, including inhalation of dust and contact with eyes and skin.[2][4]

Do not eat, drink, or smoke in areas where Pyronin Y is handled or stored.[4][6]

Wash hands thoroughly after handling the substance.[4][6]

Ensure adequate ventilation in the work area.[4]

3.3. Storage Conditions

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5][6]

Recommended storage temperatures can vary, with some suppliers suggesting -20°C for
long-term storage.[4]

Protect from direct sunlight and sources of ignition.[4]

Store locked up.[3][4]

Emergency Procedures

4.1. First Aid Measures
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[4][6]

« If on Skin: Wash off immediately with plenty of soap and water.[4] Remove contaminated
clothing and wash it before reuse.[4] Seek medical attention if irritation occurs.[2]

 If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing.[4] Seek immediate medical attention.[3]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen or artificial
respiration. Seek medical attention if symptoms occur.[2][3]

4.2. Spill and Disposal Procedures

o Spill Response: In case of a spill, evacuate the area.[4] Wear appropriate PPE.[2] Sweep up
the spilled solid material, avoiding dust formation, and place it in a suitable, closed container
for disposal.[5][6] Clean the spill area thoroughly.

o Disposal: Dispose of Pyronin Y and its container in accordance with local, regional, and
national regulations.[3][4][6] Do not allow the substance to enter drains or watercourses.[2]

[9]

Experimental Protocols

Pyronin Y is commonly used for the fluorescent staining of RNA in cells for analysis by flow
cytometry or microscopy. The following is a generalized protocol synthesized from various

sources.
5.1. Stock Solution Preparation

» Dissolve Pyronin Y powder in sterile distilled water or a suitable buffer to create a stock
solution (e.g., 0.1 g/mL).[10]

e This stock solution can be stored in aliquots at -20°C for several months.[10][11]

5.2. Cell Staining for Flow Cytometry (RNA Content)

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://www.agarscientific.com/media/import/AGR1723_-_Pyronin_Y_(GB).pdf
https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-203755.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-203755.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-203755.pdf
https://www.fishersci.com/store/msds?partNumber=AC418630050&countryCode=US&language=en
https://www.agarscientific.com/media/import/AGR1723_-_Pyronin_Y_(GB).pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-D0971/Pyronin-Y-SDS-MedChemExpress.pdf
https://www.agarscientific.com/media/import/AGR1723_-_Pyronin_Y_(GB).pdf
https://datasheets.scbt.com/sc-203755.pdf
https://cdn.caymanchem.com/cdn/msds/14488m.pdf
https://researchportal.northumbria.ac.uk/files/165621902/Final_manuscript_2406.pdf
https://researchportal.northumbria.ac.uk/files/165621902/Final_manuscript_2406.pdf
https://www.medchemexpress.com/Pyronin_Y.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

This protocol is often used in conjunction with a DNA stain like Hoechst 33342 to analyze the

cell cycle.

o Cell Preparation: Harvest and wash cells, then resuspend them in an appropriate buffer at a

concentration of approximately 1 x 1076 cells/mL.[12]

» Fixation (Optional): Cells can be fixed, for example, with 70% ice-cold ethanol.[12]

» Staining: Add the Pyronin Y working solution to the cell suspension to a final concentration

typically ranging from 0.5 pg/mL to 0.01%.[11][13]

e Incubation: Incubate the cells for 15-30 minutes at room temperature or 37°C, protected from

light.[10][13]

¢ Analysis: Analyze the stained cells on a flow cytometer. Pyronin Y is typically excited by a

488 nm laser and its emission is detected around 575-580 nm.[11][13]

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for preparing and using Pyronin Y for cell

staining experiments.
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Caption: A generalized workflow for Pyronin Y cell staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyronin-y-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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